N-(1,3-benzodioxol-5-yl)-2-(4-methylphenyl)-3-imidazo[1,2-a]pyrazinamine

• Molecular Formula: C20H16N4O2
• Molecular Weight: 344.4 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(4-methylphenyl)imidazo[1,2-a]pyrazin-3-amine
• InChI: InChI=1S/C20H16N4O2/c1-13-2-4-14(5-3-13)19-20(24-9-8-21-11-18(24)23-19)22-15-6-7-16-17(10-15)26-12-25-16/h2-11,22H,12H2,1H3
• InChI Key: KXRSHNBOPLSTBF-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=C(N3C=CN=CC3=N2)NC4=CC5=C(C=C4)OCO5

Description

N-(1,3-benzodioxol-5-yl)-2-(4-methylphenyl)-3-imidazo[1,2-a]pyrazinamine is a member of imidazoles.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of derivatives of this compound have been explored for their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. The compounds have shown promising activities in these areas without causing significant tissue damage in liver, kidney, colon, and brain (Ş. Küçükgüzel et al., 2013).

Antimicrobial Properties

• Novel pyrazole integrated 1,3,4-oxadiazoles, including derivatives of the compound , have been synthesized and shown potent to weak antimicrobial activity. This indicates potential applications in developing new antimicrobial agents (S. Ningaiah et al., 2014).

Anticancer Activity

• Studies have also focused on the synthesis of 1‐substituted 3‐Aryl‐5‐aryl(hetaryl)‐2‐pyrazolines containing this compound. These derivatives have shown remarkable activity against leukemia, renal cancer, and prostate cancer cell lines, suggesting their potential as antitumor agents (B. Insuasty et al., 2012).

Structural and Spectroscopic Properties

• Fundamental studies on the structures and spectroscopic properties of imidazo[1,2-a]pyrazin-3(7H)-one derivatives, related to the compound , have been conducted to understand their physical properties and potential applications in various fields (S. Nakai et al., 2003).

Antibacterial Activity

• Additional studies have synthesized derivatives for evaluation of antibacterial activity. These compounds exhibited good antibacterial activity, indicating their potential use in developing new antibacterial drugs (Pushpalatha Budumuru et al., 2018).